Cas no 1236007-42-3 (tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate)
Technical Introduction:
tert-Butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate is a chiral building block featuring a protected thiol group and a Boc-protected pyrrolidine scaffold. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis, particularly in pharmaceuticals and peptidomimetics. The tert-butoxycarbonyl (Boc) group ensures stability during synthetic manipulations, while the free thiol moiety allows for selective functionalization, such as disulfide formation or nucleophilic reactions. This compound is particularly useful in medicinal chemistry for constructing bioactive molecules with defined stereochemistry. Its compatibility with standard coupling reagents and orthogonal protection strategies enhances its versatility in multi-step syntheses. Proper handling under inert conditions is recommended due to the reactive thiol group.
1236007-42-3 structure
Product Name:tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate
CAS No:1236007-42-3
MF:C9H17NO2S
MW:203.301781415939
MDL:MFCD16036705
CID:2090843
PubChem ID:60068805
Update Time:2025-06-07
tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-Butyl 3-mercaptopyrrolidine-1-carboxylate
- (R)-3-Mercapto-pyrrolidine-1-carboxylic acid tert-butyl ester
- tert-Butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 3-mercapto-, 1,1-dimethylethyl ester, (3R)-
- tert-Butyl (R)-3-mercaptopyrrolidine-1-carboxylate
- (R)-1-Boc-3-Mercapto-pyrrolidine
- 1-Boc-(R)-3-Mercaptopyrrolidine
- AM91218
- SB15824
- A890671
- DB-310282
- DS-9673
- AKOS017342969
- MFCD16036705
- P11837
- 1236007-42-3
- EN300-6958568
- QZVCJLUVFPPQLX-SSDOTTSWSA-N
- (R)-TERT-BUTYL3-MERCAPTOPYRROLIDINE-1-CARBOXYLATE
- DTXSID80733581
- CS-0079109
- SCHEMBL1334464
- tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate
-
- MDL: MFCD16036705
- Inchi: 1S/C9H17NO2S/c1-9(2,3)12-8(11)10-5-4-7(13)6-10/h7,13H,4-6H2,1-3H3/t7-/m1/s1
- InChI Key: QZVCJLUVFPPQLX-SSDOTTSWSA-N
- SMILES: S[C@H]1CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 203.09799996g/mol
- Monoisotopic Mass: 203.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 30.5
Experimental Properties
- Boiling Point: 275.1±33.0°C at 760 mmHg
tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087603-250mg |
R)-3-Mercapto-pyrrolidine-1-carboxylic acid tert-butyl ester |
1236007-42-3 | 0.97 | 250mg |
£135.00 | 2022-03-01 | |
| Fluorochem | 087603-1g |
R)-3-Mercapto-pyrrolidine-1-carboxylic acid tert-butyl ester |
1236007-42-3 | 0.97 | 1g |
£310.00 | 2022-03-01 | |
| Ambeed | A335788-1g |
(R)-tert-Butyl 3-mercaptopyrrolidine-1-carboxylate |
1236007-42-3 | 98% | 1g |
$1626.0 | 2025-02-26 | |
| Chemenu | CM197104-1g |
tert-butyl (R)-3-mercaptopyrrolidine-1-carboxylate |
1236007-42-3 | 97% | 1g |
$554 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R85940-50mg |
(R)-tert-Butyl 3-mercaptopyrrolidine-1-carboxylate |
1236007-42-3 | 50mg |
¥1028.0 | 2021-09-04 | ||
| ChemScence | CS-0079109-1g |
tert-Butyl (R)-3-mercaptopyrrolidine-1-carboxylate |
1236007-42-3 | 1g |
$711.0 | 2022-04-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R848949-50mg |
(R)-tert-Butyl 3-mercaptopyrrolidine-1-carboxylate |
1236007-42-3 | 97% | 50mg |
1,052.00 | 2021-05-17 | |
| Chemenu | CM197104-1g |
tert-butyl (R)-3-mercaptopyrrolidine-1-carboxylate |
1236007-42-3 | 97% | 1g |
$444 | 2023-11-21 | |
| Chemenu | CM197104-100mg |
tert-butyl (R)-3-mercaptopyrrolidine-1-carboxylate |
1236007-42-3 | 97% | 100mg |
$129 | 2023-11-21 | |
| Chemenu | CM197104-250mg |
tert-butyl (R)-3-mercaptopyrrolidine-1-carboxylate |
1236007-42-3 | 97% | 250mg |
$193 | 2023-11-21 |
tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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